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Compound of Interest

Compound Name: Hydroxy-PEG3-(CH2)2-Boc

Cat. No.: B1673973 Get Quote

Essential Safety and Handling Guide for
Hydroxy-PEG3-(CH2)2-Boc
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Hydroxy-PEG3-(CH2)2-Boc (CAS

Number: 186020-66-6). The following procedural guidance outlines the necessary personal

protective equipment (PPE), handling protocols, and disposal plans to ensure laboratory safety

and maintain experimental integrity.

Chemical Identifier:

Product Name: Hydroxy-PEG3-(CH2)2-Boc

CAS Number: 186020-66-6

Physical Form: Liquid[1]

Storage Temperature: 4°C, stored under nitrogen[1]

Hazard Identification: Based on the Globally Harmonized System (GHS), this compound is

classified with the following hazards:

H302: Harmful if swallowed.[1]
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the required PPE for handling Hydroxy-PEG3-(CH2)2-Boc.
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PPE Category Item Specifications Rationale

Eye & Face Protection
Safety Goggles or a

Face Shield

Must provide

protection against

chemical splashes. A

face shield should be

used in combination

with goggles for

maximum protection.

[3]

To protect against

splashes that can

cause serious eye

irritation.[1][2]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves are

recommended.[3][4]

Inspect gloves for

integrity before each

use.

To prevent skin

contact which can

cause irritation.[1][2]

Body Protection Laboratory Coat

A full-length lab coat

should be worn to

protect against skin

contact.[3][4]

To protect skin and

personal clothing from

contamination.[5]

Respiratory Protection

Chemical Fume Hood

or NIOSH-approved

Respirator

All handling of

Hydroxy-PEG3-

(CH2)2-Boc should be

conducted in a

certified chemical

fume hood to avoid

inhalation of vapors or

aerosols.[3]

To prevent inhalation

of vapors or mists that

may cause respiratory

tract irritation.[1][2][6]

[7]

Foot Protection Closed-toe Shoes

Standard laboratory

practice to protect feet

from spills.[5]

To protect feet from

potential spills of the

chemical.
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Proper handling techniques are critical to minimize exposure and maintain the quality of the

compound.

Engineering Controls:

Always handle Hydroxy-PEG3-(CH2)2-Boc in a well-ventilated area, preferably within a

chemical fume hood.[3]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[3]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Designate a specific

area for handling within a certified chemical fume hood.[5] Ensure all necessary equipment

(pipettes, glassware, etc.) is clean and readily accessible.

Transferring: When transferring the liquid, use appropriate tools such as a pipette to avoid

splashing.

Dissolving: When preparing solutions, slowly add the compound to the solvent to avoid

splashing.[5]

Reactions: All reactions involving this compound should be conducted in closed systems or

within the fume hood.[3]

Disposal Plan
Proper storage is essential for maintaining the chemical's stability, while correct disposal is

crucial for environmental and personnel safety.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5] The

recommended storage temperature is 4°C under a nitrogen atmosphere.[1]

Keep away from strong oxidizing agents and strong acids.[6]
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Waste Disposal:

Dispose of unused material and its container as hazardous chemical waste in accordance

with local, state, and federal regulations.[5]

Do not allow the product to enter drains.[6]

Contaminated packaging and materials (e.g., gloves, pipette tips) should also be disposed of

as hazardous waste.
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Caption: Workflow for handling Hydroxy-PEG3-(CH2)2-Boc.
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Caption: Relationship between chemical hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Hydroxy-
PEG3-(CH2)2-Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673973#personal-protective-equipment-for-
handling-hydroxy-peg3-ch2-2-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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